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Compound of Interest

Compound Name: Phosphorus triiodide

Cat. No.: B084935 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the historical discovery and the foundational synthesis of

phosphorus triiodide (PI₃), a significant reagent in organic chemistry. This document provides

a comprehensive overview of the early understanding of this compound, detailed experimental

protocols for its initial preparation, and key quantitative data to support further research and

application.

Discovery and First Synthesis: A Historical
Perspective
While the elemental phosphorus was discovered by Hennig Brand in 1669, the specific history

of the discovery of phosphorus triiodide is less definitively documented in readily available

historical records.[1][2][3] However, the first synthesis of phosphorus triiodide is attributed to

the direct union of its constituent elements, a method that was established in the mid-19th

century. The earliest preparations involved the reaction of elemental phosphorus with iodine.

The landmark method, which forms the basis of modern preparations, is the direct combination

of white phosphorus with iodine, typically in an inert solvent to moderate the highly exothermic

reaction.[4][5][6] This approach allows for the controlled formation of the unstable phosphorus
triiodide. An alternative early method involved the reaction of phosphorus trichloride with

hydrogen iodide or metal iodides.[4][6]
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Quantitative Data of Phosphorus Triiodide
The following table summarizes the key physical and chemical properties of phosphorus
triiodide.

Property Value

Chemical Formula PI₃

Molar Mass 411.69 g/mol

Appearance Dark red crystalline solid[4]

Density 4.18 g/cm³[4]

Melting Point 61.2 °C (142.2 °F; 334.3 K)[4]

Boiling Point Decomposes at 200 °C (392 °F; 473 K)[4]

Solubility in Water Decomposes[4]

Solubility in other solvents Soluble in carbon disulfide and benzene[7]

Molecular Shape Trigonal pyramidal[4][6]

Standard Enthalpy of Formation (ΔH°f) -46 kJ/mol (solid)[4]

Experimental Protocol: First Synthesis of
Phosphorus Triiodide
The following protocol details the first established method for the synthesis of phosphorus
triiodide, which involves the direct reaction of white phosphorus and iodine in a carbon

disulfide solvent. This method is foundational and illustrates the core principles of handling

these reactive materials.

Reactants and Materials:

White Phosphorus (P₄)

Iodine (I₂)
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Carbon Disulfide (CS₂), anhydrous

Reaction flask with a reflux condenser and a dropping funnel

Inert gas supply (e.g., nitrogen or argon)

Cooling bath (ice-water mixture)

Crystallization dish

Filtration apparatus

Procedure:

Preparation of Iodine Solution: In a three-necked reaction flask equipped with a reflux

condenser, a dropping funnel, and an inlet for an inert gas, a solution of iodine in anhydrous

carbon disulfide is prepared. The flask is continuously flushed with the inert gas to maintain

an oxygen-free atmosphere.

Preparation of Phosphorus Solution: A solution of white phosphorus in anhydrous carbon

disulfide is prepared separately under an inert atmosphere.

Reaction: The reaction flask containing the iodine solution is cooled in an ice-water bath. The

solution of white phosphorus is then added dropwise from the dropping funnel to the iodine

solution with constant stirring. The addition rate is carefully controlled to manage the

exothermic nature of the reaction and maintain the temperature of the reaction mixture.

Observation: As the white phosphorus solution is added, the characteristic violet color of the

iodine solution will gradually fade, and a red precipitate of phosphorus triiodide will begin

to form.

Completion and Crystallization: Once the addition of the phosphorus solution is complete,

the reaction mixture is stirred for an additional period in the cooling bath to ensure the

reaction goes to completion. The cooling bath is then removed, and the solvent (carbon

disulfide) is carefully removed by distillation under reduced pressure. The crude

phosphorus triiodide is then recrystallized from a suitable solvent, such as fresh carbon

disulfide, to yield the purified product.
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Balanced Chemical Equation:

P₄(s) + 6I₂(s) → 4PI₃(s)[4][6]

Visualizing the Synthesis
The following diagrams illustrate the key logical relationships and the experimental workflow for

the first synthesis of phosphorus triiodide.

Logical Pathway for Phosphorus Triiodide Synthesis
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Caption: Logical relationship of reactants and product in PI₃ synthesis.

Experimental Workflow for the First Synthesis of Phosphorus Triiodide
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Caption: Step-by-step workflow for the synthesis of phosphorus triiodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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